molecular formula C13H21N B8343513 (S)-2-(4-tert-Butylphenyl)-1-methylethylamine

(S)-2-(4-tert-Butylphenyl)-1-methylethylamine

Cat. No.: B8343513
M. Wt: 191.31 g/mol
InChI Key: PYIVLZVGWKGCGG-JTQLQIEISA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(S)-2-(4-tert-Butylphenyl)-1-methylethylamine is a useful research compound. Its molecular formula is C13H21N and its molecular weight is 191.31 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H21N

Molecular Weight

191.31 g/mol

IUPAC Name

(2S)-1-(4-tert-butylphenyl)propan-2-amine

InChI

InChI=1S/C13H21N/c1-10(14)9-11-5-7-12(8-6-11)13(2,3)4/h5-8,10H,9,14H2,1-4H3/t10-/m0/s1

InChI Key

PYIVLZVGWKGCGG-JTQLQIEISA-N

Isomeric SMILES

C[C@@H](CC1=CC=C(C=C1)C(C)(C)C)N

Canonical SMILES

CC(CC1=CC=C(C=C1)C(C)(C)C)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1-(4-t-butylphenyl)-2-nitroprop-1-ene (2.19 g, 10 mmol) in tetrahydrofuran (50ml) was added, over a period of 20 minutes, to a solution of lithium aluminium hydride (1.14 g, 30 mmol) in tetrahydrofuran (50 ml). The reaction mixture was then heated under reflux for 20 hours, cooled and worked up with saturated aqueous sodium sulphate solution. The mixture was filtered through Hyflo (Trade mark; diatomaceous earth) and the pad washed well with ethyl acetate. Evaporation in vacuo followed by flash column chromatography upon silica gel using 85:10:5 - ethyl acetate: methanol: triethylamine as eluant afforded 1.42 g 2-amino-1-(4-t-butylphenyl)propane as a clear, colourless oil. Low resolution mass spectroscopy revealed the mass/charge ratio of the parent molecule ion, M+, to be 191 thereby confirming the molecular weight of the product to be 191.
Quantity
2.19 g
Type
reactant
Reaction Step One
Quantity
1.14 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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